Cas no 2098000-79-2 (1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol)

1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol is a chiral pyrrolidine derivative featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural framework allows for selective modifications, enabling the development of biologically active compounds, particularly in CNS-targeted therapeutics. The presence of a 4-aminophenyl group enhances its potential as a building block for dyes, ligands, or catalysts. The methoxy and hydroxyl substituents contribute to its solubility and reactivity, facilitating further derivatization. This compound is valued for its balanced polarity and stability under standard conditions, ensuring reliable performance in synthetic workflows.
1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol structure
2098000-79-2 structure
Product Name:1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol
CAS No:2098000-79-2
MF:C11H16N2O2
MW:208.256942749023
CID:4772184
Update Time:2025-10-30

1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-aminophenyl)-4-methoxypyrrolidin-3-ol
    • 1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol
    • Inchi: 1S/C11H16N2O2/c1-15-11-7-13(6-10(11)14)9-4-2-8(12)3-5-9/h2-5,10-11,14H,6-7,12H2,1H3
    • InChI Key: TWRVKIZFBWGANC-UHFFFAOYSA-N
    • SMILES: O(C)C1CN(C2C=CC(=CC=2)N)CC1O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 205
  • XLogP3: 0.4
  • Topological Polar Surface Area: 58.7

1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A129091-100mg
1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol
2098000-79-2
100mg
$ 95.00 2022-06-08
TRC
A129091-500mg
1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol
2098000-79-2
500mg
$ 365.00 2022-06-08
TRC
A129091-1g
1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol
2098000-79-2
1g
$ 570.00 2022-06-08
Life Chemicals
F1907-7778-0.25g
1-(4-aminophenyl)-4-methoxypyrrolidin-3-ol
2098000-79-2 95%+
0.25g
$595.0 2023-09-07
Life Chemicals
F1907-7778-0.5g
1-(4-aminophenyl)-4-methoxypyrrolidin-3-ol
2098000-79-2 95%+
0.5g
$627.0 2023-09-07
Life Chemicals
F1907-7778-1g
1-(4-aminophenyl)-4-methoxypyrrolidin-3-ol
2098000-79-2 95%+
1g
$660.0 2023-09-07
Life Chemicals
F1907-7778-2.5g
1-(4-aminophenyl)-4-methoxypyrrolidin-3-ol
2098000-79-2 95%+
2.5g
$1439.0 2023-09-07
Life Chemicals
F1907-7778-5g
1-(4-aminophenyl)-4-methoxypyrrolidin-3-ol
2098000-79-2 95%+
5g
$2167.0 2023-09-07
Life Chemicals
F1907-7778-10g
1-(4-aminophenyl)-4-methoxypyrrolidin-3-ol
2098000-79-2 95%+
10g
$3034.0 2023-09-07

Additional information on 1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol

Introduction to 1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol (CAS No. 2098000-79-2)

1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol, with the CAS number 2098000-79-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an aminophenyl group and a methoxypyrrolidine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol is particularly interesting due to its ability to interact with various biological targets. The aminophenyl group is known for its involvement in hydrogen bonding and π-π stacking interactions, which can enhance the compound's binding affinity to specific receptors. The methoxypyrrolidine moiety, on the other hand, provides additional steric and electronic properties that can influence the compound's pharmacokinetics and pharmacodynamics.

Recent studies have explored the potential of 1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol in various therapeutic areas. One notable area of research is its application in the treatment of neurological disorders. Preclinical studies have shown that this compound exhibits neuroprotective effects, potentially due to its ability to modulate oxidative stress and inflammation. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol significantly reduced neuronal cell death in an in vitro model of Parkinson's disease.

In addition to its neuroprotective properties, 1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Research conducted by a team at the University of California, San Francisco, found that 1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol effectively inhibited the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in both in vitro and in vivo models.

The pharmacokinetic profile of 1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol has also been studied extensively. Studies have shown that this compound exhibits good oral bioavailability and a favorable distribution profile, making it a promising candidate for further development as an oral therapeutic agent. Additionally, its low toxicity and high safety margin have been confirmed through various preclinical safety assessments.

The synthesis of 1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves the reaction of 4-nitrophenylacetonitrile with 3-hydroxy-1-methylpyrrolidine followed by reduction and methylation steps. This synthetic route has been validated through multiple independent studies, demonstrating its robustness and reproducibility.

In conclusion, 1-(4-Aminophenyl)-4-methoxypyrrolidin-3-ol (CAS No. 2098000-79-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical benefits.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent